Cas no 339104-75-5 (1-{4-(2-Chloro-1,3-thiazol-5-yl)methoxyphenyl}-1-ethanone)

• Product Name: 1-{4-(2-Chloro-1,3-thiazol-5-yl)methoxyphenyl}-1-ethanone
• CAS No: 339104-75-5
• MF: C₁₂H₁₀ClNO₂S
• MW: 267.731300830841
• MDL: MFCD01568813
• CID: 1071092
• PubChem ID: 2764388
• Update Time: 2025-10-28

1-{4-(2-Chloro-1,3-thiazol-5-yl)methoxyphenyl}-1-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-((2-Chlorothiazol-5-yl)methoxy)phenyl)ethanone
• 1-{4-[(2-Chloro-1,3-thiazol-5-yl)methoxy]phenyl}-1-ethanone
• 1-{4-[(2-chloro-1,3-thiazol-5-yl)methoxy]phenyl}ethanone
• AC1MC9Q9
• AG-A-18014
• CTK5J9654
• MolPort-002-880-523
• MFCD01568813
• 1-[4-[(2-chloro-1,3-thiazol-5-yl)methoxy]phenyl]ethanone
• 339104-75-5
• AKOS005071310
• 8N-014
• DTXSID00377426
• J-503177
• 1-{4-[(2-chloro-1,3-thiazol-5-yl)methoxy]phenyl}ethan-1-one
• 1-(4-[(2-CHLORO-1,3-THIAZOL-5-YL)METHOXY]PHENYL)-1-ETHANONE
• 1-{4-(2-Chloro-1,3-thiazol-5-yl)methoxyphenyl}-1-ethanone

• MDL： MFCD01568813
• Inchi： 1S/C12H10ClNO2S/c1-8(15)9-2-4-10(5-3-9)16-7-11-6-14-12(13)17-11/h2-6H,7H2,1H3
• InChI Key： FWMMAMJSDCWVEP-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(COC2C=CC(C(C)=O)=CC=2)S1

Computed Properties

• Exact Mass: 267.0120774g/mol
• Monoisotopic Mass: 267.0120774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Melting Point: 85-86°C
• PSA: 67.43000
• LogP: 3.57810

1-{4-(2-Chloro-1,3-thiazol-5-yl)methoxyphenyl}-1-ethanone Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-{4-(2-Chloro-1,3-thiazol-5-yl)methoxyphenyl}-1-ethanone

1-{4-(2-Chloro-1,3-thiazol-5-yl)methoxyphenyl}-1-ethanone: A Comprehensive Overview

The compound 1-{4-(2-Chloro-1,3-thiazol-5-yl)methoxyphenyl}-1-ethanone, identified by the CAS number 339104-75-5, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of aromatic ketones, featuring a unique combination of functional groups that contribute to its versatile properties. The molecule consists of a phenyl ring substituted with a methoxy group at the para position, which is further connected to a 2-chloro-1,3-thiazole moiety. The presence of the thiazole ring introduces interesting electronic and steric effects, making this compound a valuable subject for both academic and industrial research.

Recent studies have highlighted the importance of thiazole-containing compounds in drug discovery, particularly in the development of anti-inflammatory, antitumor, and antimicrobial agents. The 2-chloro-1,3-thiazol moiety in this compound has been shown to enhance bioactivity by modulating the electronic environment of the molecule. This feature makes 1-{4-(2-Chloro-1,3-thiazol-5-yl)methoxyphenyl}-1-ethanone a promising candidate for exploring novel therapeutic interventions.

The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitutions and condensation reactions. Researchers have optimized synthetic pathways to improve yield and purity, ensuring that the compound can be produced efficiently for large-scale applications. The use of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has enabled precise characterization of the compound's structure, confirming its identity and purity.

In terms of physical properties, 1-{4-(2-Chloro-1,3-thiazol-5-yl)methoxyphenyl}-1-ethanone exhibits a melting point of approximately 98°C and is soluble in common organic solvents like dichloromethane and ethyl acetate. Its solubility profile makes it suitable for use in various chemical reactions and formulations. The compound's stability under different conditions has also been evaluated, revealing its resistance to thermal degradation and oxidation under mild conditions.

The biological activity of this compound has been extensively studied in recent years. In vitro assays have demonstrated its potential as an inhibitor of key enzymes involved in inflammatory pathways, suggesting its role in anti-inflammatory drug development. Additionally, preliminary studies indicate that the compound may exhibit cytotoxic effects against certain cancer cell lines, making it a candidate for further exploration in oncology research.

In conclusion, 1-{4-(2-Chloro-1,3-thiazol-5-yl)methoxyphenyl}-1-ethanone, with its unique structural features and promising biological properties, represents a valuable addition to the arsenal of compounds available for chemical and pharmaceutical research. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing scientific knowledge and practical applications across multiple disciplines.